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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the radionuclide Palladium-103 (¹⁰³Pd),

from its initial discovery to its modern synthesis and critical role in medicine. This document

details the physical and chemical properties of ¹⁰³Pd, comprehensive experimental protocols for

its production and purification, and its primary application in brachytherapy for cancer

treatment.

Introduction to Palladium-103
Discovered in 1950, Palladium-103 is a synthetic radioisotope of the element palladium. It has

garnered significant interest in the medical field, particularly for its use in low-dose-rate (LDR)

brachytherapy, a form of internal radiation therapy. The favorable physical properties of ¹⁰³Pd,

including its relatively short half-life and low-energy photon emissions, make it a highly effective

and safer option for treating certain types of cancer, most notably prostate cancer. The

isotope's therapeutic effect is primarily delivered through localized radiation, which damages

the DNA of cancerous cells, leading to their destruction while minimizing damage to

surrounding healthy tissue.
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Physical and Chemical Properties
Palladium-103 is characterized by a half-life of 16.99 days.[1][2] It decays via electron capture

to an excited state of Rhodium-103 (¹⁰³ᵐRh), which then rapidly decays to stable ¹⁰³Rh.[1][3]

This decay process results in the emission of characteristic X-rays and Auger electrons, with a

mean photon energy of approximately 21 keV.[1][4] The low energy of these emissions leads to

a rapid dose fall-off in tissue, which is highly desirable for localized cancer therapy.

Chemically, palladium is a platinum group metal. For medical applications, ¹⁰³Pd is typically

produced as Palladium(II) chloride (PdCl₂), which can be dissolved in dilute ammonium

hydroxide or hydrochloric acid solutions to prepare it for use in brachytherapy seed

manufacturing.[5][6]

Quantitative Isotope Data
The key physical and decay characteristics of Palladium-103 are summarized in the table

below.

Property Value References

Atomic Number (Z) 46 [2]

Mass Number (A) 103 [2]

Half-Life 16.99 days [1][2][5]

Decay Mode Electron Capture [1][2][3]

Daughter Isotope Rhodium-103m (¹⁰³ᵐRh) [3]

Mean Photon Energy ~21 keV [1][4]

Primary Emissions X-rays, Auger Electrons [3]

Specific Activity ≥ 60 Ci/g [5]

Radionuclidic Purity ≥ 99.95% [5][6]

Synthesis of Palladium-103
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The most common and efficient method for producing no-carrier-added ¹⁰³Pd is through the

proton bombardment of a stable Rhodium-103 (¹⁰³Rh) target in a cyclotron.[3][7] This process

induces the nuclear reaction ¹⁰³Rh(p,n)¹⁰³Pd. An alternative, though less common, method

involves the irradiation of enriched palladium targets with protons or deuterons.[8][9]

Production via ¹⁰³Rh(p,n)¹⁰³Pd Reaction
This section details the experimental protocol for producing ¹⁰³Pd using a cyclotron.

3.1.1 Target Preparation

Target Material: High-purity (99.9%+) Rhodium-103 is used as the target material. This can

be in the form of a thin foil or electroplated onto a high-thermal-conductivity backing material,

such as copper.[10][11]

Electroplating (if applicable): Rhodium is electrodeposited onto a copper substrate from an

acidic sulfate solution.[11] This ensures good thermal contact and stability under high beam

currents.

Target Assembly: The rhodium target is mounted in a target holder designed for efficient

cooling during irradiation. The target is often angled relative to the proton beam to distribute

the thermal load over a larger surface area.[3]

3.1.2 Irradiation Parameters

The following table summarizes typical irradiation parameters for the production of ¹⁰³Pd.
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Parameter Value Range References

Proton Beam Energy 10 - 28 MeV [2][3][4][12]

Optimal Incident Energy ~18 MeV [2][3]

Beam Current 20 - 200 µA [2][4][12]

Irradiation Time 1 - 15 hours [1][2][12]

Target Thickness 48 - 480 µm [3]

Target Cooling
Helium gas (front), Water

(back)
[4]

3.1.3 Post-Irradiation Processing

After irradiation, the target is allowed to cool to reduce short-lived activation products before

being transferred to a hot cell for chemical processing.

Purification of Palladium-103
Separating the microscopic quantities of ¹⁰³Pd from the bulk rhodium target is a critical step to

achieve the high purity required for medical use. Both "wet chemistry" and "dry distillation"

methods have been developed.

Wet Chemistry Purification Protocol
This method involves dissolving the target and using chemical techniques to isolate the ¹⁰³Pd.

4.1.1 Target Dissolution

Electrodissolution: An effective method involves the electrodissolution of the rhodium target

in a hydrochloric acid solution. This technique is often preferred for its efficiency and for

minimizing personnel radiation exposure.[10][13]

Alloying and Acid Dissolution: An alternative method involves heating the irradiated rhodium

target with bismuth powder to form a Bi-Rh alloy.[1] This alloy is more readily dissolved in

nitric acid compared to pure rhodium metal.[1]
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4.1.2 Chemical Separation: Ion-Exchange Chromatography

Resin Preparation: A column is packed with an anion exchange resin, such as Dowex 1x8 or

AG MP-1.[13][14]

Loading: The dissolved target solution, containing ¹⁰³Pd and bulk rhodium, is loaded onto the

column. The ¹⁰³Pd forms anionic complexes that bind to the resin, while the rhodium passes

through.

Elution: The column is washed to remove any remaining rhodium. The purified ¹⁰³Pd is then

eluted from the resin using a solution such as 1 M NH₄Cl + 1 M NH₄OH.[13]

4.1.3 Chemical Separation: Solvent Extraction

Complexation: Dimethylglyoxime is added to the dissolved target solution. This reagent

forms a complex specifically with palladium.[6]

Extraction: The palladium-dimethylglyoxime complex is then extracted from the aqueous

solution into an organic solvent, such as chloroform.[6]

Back-Extraction: The purified ¹⁰³Pd is then transferred back into an aqueous solution,

typically 1N hydrochloric acid, for final preparation.[6]

The following diagram illustrates a typical wet chemistry workflow for ¹⁰³Pd purification.
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Figure 1: Workflow for the production and wet chemistry purification of ¹⁰³Pd.

Dry Distillation Purification Protocol
A more recent and innovative approach to purification is dry distillation, which leverages the

difference in vapor pressures between palladium and rhodium at high temperatures.[4][15]

High-Temperature Evaporation: The irradiated rhodium foil is heated in a high-vacuum

environment to a temperature of approximately 1200 °C.[4][15]
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Selective Deposition: At this temperature, the ¹⁰³Pd has a significantly higher vapor pressure

than rhodium, causing it to evaporate from the target foil.

Collection: The evaporated ¹⁰³Pd is then deposited onto a cooled substrate, such as a

niobium foil or a zinc-oxide-covered tungsten disc.[4]

Recovery: The deposited ¹⁰³Pd is recovered from the substrate by rinsing with hydrochloric

acid.[4]

This method offers a promising alternative to wet chemistry, potentially reducing chemical

waste and processing time.

Quality Control and Final Product
The final purified ¹⁰³Pd solution undergoes rigorous quality control to ensure it meets the

stringent requirements for medical use.

Parameter Specification Typical Method References

Radionuclidic Purity ≥ 99.95%

High-Purity

Germanium (HPGe)

Gamma Spectrometry

[5][12]

Specific Activity ≥ 60 Ci/g
Calculated from total

activity and mass
[5]

Chemical Form PdCl₂ in dilute NH₄OH - [5]

pH 7 - 11 pH meter [5]

Rhodium Content ≤ 2 µg/mCi

Inductively Coupled

Plasma Mass

Spectrometry (ICP-

MS)

[6]

Application in Brachytherapy
The primary application of ¹⁰³Pd is in the fabrication of sealed sources, commonly known as

"seeds," for LDR brachytherapy.[16][17] These seeds are permanently implanted into
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cancerous tissue, where they deliver a localized, therapeutic dose of radiation.

Brachytherapy Seed Fabrication
Adsorption: The purified ¹⁰³Pd solution is mixed with ion-exchange resin beads (e.g.,

Amberlite IR-93) or coated onto graphite pellets, which adsorb the radionuclide.[2][4][12]

Encapsulation: These radioactive cores are then encapsulated within a biocompatible

titanium or polymer shell, which is laser-welded shut to create a sealed source.[12][18]

Sterilization: The finished seeds are sterilized before being supplied for clinical use.

The following diagram illustrates the decay scheme of ¹⁰³Pd.

Palladium-103
(t½ = 16.99 d)

Rhodium-103m
(t½ = 56.12 min)

Electron Capture (EC)

Rhodium-103
(Stable)

Isomeric Transition (IT)
+ Auger Electrons
+ X-rays (~21 keV)

Click to download full resolution via product page

Figure 2: Decay scheme of Palladium-103 to stable Rhodium-103.

Clinical Advantages
The use of ¹⁰³Pd in brachytherapy offers several advantages over other isotopes like Iodine-

125 (¹²⁵I):

Higher Initial Dose Rate: ¹⁰³Pd delivers its total dose more rapidly than ¹²⁵I, which may be

beneficial for treating faster-growing tumors.[16][17]
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Shorter Half-Life: The 17-day half-life of ¹⁰³Pd means that the majority of the radiation dose is

delivered within about three months, compared to six to eight months for ¹²⁵I.[17]

Improved Safety: The lower energy of ¹⁰³Pd's photon emissions results in less radiation

exposure to surrounding healthy tissues and medical personnel.[4]

Conclusion
Palladium-103 has established itself as a cornerstone radionuclide in the field of

brachytherapy. Continuous advancements in its production and purification, from established

wet chemistry techniques to innovative dry distillation methods, have ensured a reliable supply

of high-purity ¹⁰³Pd for medical applications. Its well-characterized physical properties and

favorable decay scheme provide a highly localized and effective radiation dose, making it an

invaluable tool in the treatment of cancer and a subject of ongoing research for new therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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